Cas no 16021-20-8 (o-propylethylbenzene)
o-propylethylbenzene structure
Product Name:o-propylethylbenzene
o-propylethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- o-propylethylbenzene
- 1-ethyl-2-propylbenzene
- 1-Ethyl-2-n-propylbenzene
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- Inchi: 1S/C11H16/c1-3-7-11-9-6-5-8-10(11)4-2/h5-6,8-9H,3-4,7H2,1-2H3
- InChI Key: DMUVQFCRCMDZPW-UHFFFAOYSA-N
- SMILES: C1(C=CC=CC=1CC)CCC
Computed Properties
- Exact Mass: 148.12528
- Monoisotopic Mass: 148.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 96.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
o-propylethylbenzene Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
16021-20-8 (o-propylethylbenzene) Related Products
- 694-87-1(Benzocyclobutene)
- 496-11-7(Indane)
- 1758-88-9(2-Ethyl-1,4-dimethylbenzene)
- 1074-17-5(1-Methyl-2-propylbenzene)
- 119-64-2(1,2,3,4-Tetrahydronaphthalene)
- 25340-17-4(Diethylbenzene)
- 18881-04-4((S)-cis-Verbenol)
- 1610-39-5(1,2,3,4,5,6,7,8,9,10,11,12-Dodecahydrotriphenylene)
- 611-14-3(2-Ethyl Toluene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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